Cas no 101725-90-0 (Tricyclo[3.3.1.13,7]decane-1,3-dimethanol,a1,a1,a3,a3-tetramethyl-)

Tricyclo[3.3.1.13,7]decane-1,3-dimethanol,a1,a1,a3,a3-tetramethyl- structure
101725-90-0 structure
Product Name:Tricyclo[3.3.1.13,7]decane-1,3-dimethanol,a1,a1,a3,a3-tetramethyl-
CAS No:101725-90-0
MF:C7H3N3
MW:129.118820428848
CID:135685
Update Time:2024-01-25

Tricyclo[3.3.1.13,7]decane-1,3-dimethanol,a1,a1,a3,a3-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • Tricyclo[3.3.1.13,7]decane-1,3-dimethanol,a1,a1,a3,a3-tetramethyl-
    • 2,6-Pyridinedicarbonitrile
    • 1,3-Adamantanedimethanol,a,a,a',a'-tetramethyl- (6CI)
    • Tricyclo[3.3.1.13,7]decane-1,3-dimethanol, a,a,a',a'-tetramethyl-(9CI)
    • 1,3-Bis(1-hydroxy-1-methylethyl)adamantine
    • Tricyclo[3.3.1.13,7]decane-1,3-dimethanol, α1,α1,α3,α3-tetramethyl-
    • Inchi: 1S/C7H3N3/c8-4-6-2-1-3-7(5-9)10-6/h1-3H
    • InChI Key: XNPMXMIWHVZGMJ-UHFFFAOYSA-N
    • SMILES: C1(C#N)=NC(C#N)=CC=C1

Computed Properties

  • Exact Mass: 129.032697g/mol
  • Monoisotopic Mass: 129.032697g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 129.12g/mol
  • XLogP3: 1
  • Topological Polar Surface Area: 60.5Ų

Experimental Properties

  • PSA: 60.47000
  • LogP: 0.82496
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